sst₅-Preferring Receptor Binding Profile: BIM 23052 vs Octreotide Selectivity Rank Order
BIM 23052 exhibits a receptor subtype affinity rank order of sst₅ > sst₂ > sst₁ > sst₄, with its highest affinity at sst₅ (Ki = 7.3 nM) . This contrasts sharply with octreotide, the clinical gold-standard somatostatin analog, whose affinity rank order is sst₂ > sst₃ ≈ sst₅ > sst₁ > sst₄, with highest affinity at sst₂ (IC₅₀ = 0.4–2.1 nM) . Critically, BIM 23052's sst₅ Ki (7.3 nM) is approximately 1.9-fold lower (more potent) than its sst₂ Ki (13.5 nM), whereas octreotide's sst₂ affinity (0.4–2.1 nM) is 2.7–80-fold higher than its sst₅ affinity (5.6–32 nM). For experiments requiring primary sst₅ engagement without dominant sst₂ co-activation, BIM 23052 provides a selectivity profile that octreotide cannot replicate.
| Evidence Dimension | Receptor subtype binding affinity rank order and absolute Ki/IC₅₀ values at cloned human somatostatin receptors |
|---|---|
| Target Compound Data | BIM 23052 Ki: sst₅ = 7.3 nM, sst₂ = 13.5 nM, sst₁ = 31.3 nM, sst₄ = 141 nM (sst₃ Ki not reported in this dataset) |
| Comparator Or Baseline | Octreotide IC₅₀: sst₁ = 290–1140 nM, sst₂ = 0.4–2.1 nM, sst₃ = 4.4–34.5 nM, sst₄ > 1000 nM, sst₅ = 5.6–32 nM |
| Quantified Difference | BIM 23052 rank order: sst₅ (7.3) > sst₂ (13.5) — sst₅/sst₂ ratio ≈ 0.54. Octreotide rank order: sst₂ (0.4–2.1) > sst₅ (5.6–32) — sst₂/sst₅ ratio ≈ 0.013–0.375. The two compounds have inverted selectivity between sst₂ and sst₅. |
| Conditions | Radioligand binding displacement assays at cloned human somatostatin receptor subtypes expressed in recombinant cell lines; Ki and IC₅₀ values from Tocris/R&D Systems validated product datasheets. |
Why This Matters
Investigators requiring preferential sst₅ activation with reduced concurrent sst₂ drive must select BIM 23052 over octreotide, as the latter's pharmacology is dominated by sst₂-mediated signaling.
